Cas no 383132-27-2 (4,6-Dimethyl-1H-indole-2-carboxylic acid)

• Product Name: 4,6-Dimethyl-1H-indole-2-carboxylic acid
• CAS No: 383132-27-2
• MF: C₁₁H₁₁NO₂
• MW: 189.210542917252
• MDL: MFCD02664431
• CID: 1027527
• PubChem ID: 3445901
• Update Time: 2025-04-20

4,6-Dimethyl-1H-indole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4,6-Dimethyl-1H-indole-2-carboxylic acid
• 4,6-dimethylindole-2-carboxylic acid
• AC1MQ4IO
• AC1Q2I8Y
• ACMC-209izd
• ANW-28871
• CTK4H9706
• SBB018003
• SureCN1761165
• 4,6-Dimethyl-1H-indole-2-carboxylic acid, AldrichCPR
• A873872
• HRHYVQGVACIBPS-UHFFFAOYSA-N
• NCGC00328922-01
• D86678
• AB01322636-02
• BBL022255
• 4,6-Dimethyl-1H-indole-2-carboxylicacid
• MFCD02664431
• EN300-15109
• 383132-27-2
• LS-04746
• SY042871
• DTXSID40392537
• Z119989638
• SCHEMBL1761165
• STK513748
• AKOS000302456
• AMY7642
• DA-21897
• 1H-Indole-2-carboxylic acid, 4,6-dimethyl-
• ALBB-014938

• MDL： MFCD02664431
• Inchi： 1S/C11H11NO2/c1-6-3-7(2)8-5-10(11(13)14)12-9(8)4-6/h3-5,12H,1-2H3,(H,13,14)
• InChI Key： HRHYVQGVACIBPS-UHFFFAOYSA-N
• SMILES： OC(C1=CC2C(C)=CC(C)=CC=2N1)=O

Computed Properties

• Exact Mass: 189.07903
• Monoisotopic Mass: 189.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 53.1Ų

Experimental Properties

• PSA: 53.09

4,6-Dimethyl-1H-indole-2-carboxylic acid Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives